(2,5-Dimethylfuran-3-yl)(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H19N3O3S/c1-11-10-14(12(2)24-11)18(22)21-7-5-13(6-8-21)16-19-20-17(25-16)15-4-3-9-23-15/h3-4,9-10,13H,5-8H2,1-2H3
• InChI Key: BGXINUFCSUZXAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCC(CC2)C3=NN=C(S3)C4=CC=CO4
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

(2,5-Dimethylfuran-3-yl)(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

• The study by Jones et al. (1995) explored bond cleavage reactions in oxygen and nitrogen heterocycles, including furans and pyrroles, by a rhodium phosphine complex. This research highlights the reactivity of furan compounds in organometallic chemistry and their potential applications in synthesizing complex molecules (Jones, Dong, & Myers, 1995).

Antimicrobial and Anti-inflammatory Activities

• A study on the synthesis and evaluation of novel 6-(4-substituted aryl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole derivatives demonstrated their antitubercular and antifungal activities. This indicates that compounds containing both furan and thiadiazole rings might have potential applications in developing new antimicrobial agents (Syed, Ramappa, & Alegaon, 2013).

Catalytic Reduction and Biomass Conversion

• Research by Nakagawa, Tamura, and Tomishige (2013) focused on the catalytic reduction of biomass-derived furanic compounds with hydrogen. The study provides insights into how furan derivatives can be transformed into valuable chemicals and fuels, suggesting potential applications in biomass conversion and sustainable chemistry (Nakagawa, Tamura, & Tomishige, 2013).

Pharmacological Evaluation

• Kumar et al. (2017) designed, synthesized, and evaluated the pharmacological effects of novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, which might indicate the potential of furan derivatives in medicinal chemistry and drug development (Kumar et al., 2017).

Mechanism of Action

Furan Compounds

The compound contains furan rings, which are a class of organic compounds consisting of a five-membered aromatic ring with four carbon atoms and one oxygen . Furan derivatives have been found to possess a wide range of biological activities, including anticancer, antibacterial, antifungal, anti-inflammatory, and immunomodulatory properties .

Thiadiazole Derivatives

The compound also contains a 1,3,4-thiadiazole ring. Compounds containing the 1,3,4-thiadiazole moiety are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, analgesic, anticonvulsant, anticancer, and antiviral effects .

Pharmacokinetics

For instance, furan rings might enhance the lipophilicity of the compound, potentially improving its ability to cross cell membranes .